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Compound of Interest

Compound Name: Tyrosinase-IN-19

Cat. No.: B12368363

Disclaimer: A specific Safety Data Sheet (SDS) for Tyrosinase-IN-19 is not publicly available.
This document provides general safety and handling guidelines based on standard laboratory
practices for novel research chemicals. A thorough risk assessment should be conducted by
the user before handling this compound.

Tyrosinase-IN-19 is identified as a competitive tyrosinase inhibitor with antioxidant properties.
[1] As with any research chemical where the full toxicological profile is unknown, caution is
paramount. The following guidelines are provided to ensure the safe handling, use, and
disposal of Tyrosinase-IN-19 in a laboratory setting.

Personal Protective Equipment (PPE)

A comprehensive assessment of the work area and procedures is necessary to determine the
appropriate PPE.[2] The following table summarizes the recommended PPE for handling
Tyrosinase-IN-19.
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Protection Type

Recommended PPE

Purpose

Body Protection

Laboratory Coat

Protects skin and personal
clothing from splashes and
spills. Fire-resistant coats are
recommended if flammable

solvents are used.[3][4]

Eye and Face Protection

Safety Glasses with Side
Shields or Chemical Splash
Goggles

Minimum requirement to
protect eyes from splashes,
dust, or flying debris.[3][5]

Face Shield

Should be worn in addition to
safety glasses or goggles
when there is a significant
splash hazard, such as when
handling bulk quantities or

preparing solutions.[3][5]

Hand Protection

Disposable Nitrile Gloves

Provides a barrier against
incidental skin contact.[5]
Gloves should be inspected
before use and removed
immediately if contaminated,
followed by hand washing. For
prolonged contact or when
handling concentrated
solutions, consider double-
gloving or using more robust

chemical-resistant gloves.[5]

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or a chemical fume hood.

A risk assessment should
determine if a respirator is
needed, especially when
handling the powder form
where aerosolization is

possible.[3]
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial when working with novel compounds. The following workflow
outlines the key steps for safely handling Tyrosinase-IN-19.
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General Workflow for Handling Tyrosinase-IN-19
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General workflow for handling Tyrosinase-IN-19.
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Experimental Protocols:

» Risk Assessment: Before any work begins, evaluate the potential hazards associated with
Tyrosinase-IN-19 and the procedures to be performed.

« Don PPE: Put on all required personal protective equipment as outlined in the table above.

o Prepare Workspace: Ensure a clean and organized workspace. All handling of the solid
compound and preparation of concentrated solutions should be done in a certified chemical
fume hood to minimize inhalation exposure.

o Weighing: Carefully weigh the required amount of Tyrosinase-IN-19 powder in the fume
hood. Avoid creating dust.

e Solubilization: Add the solvent to the solid to prepare a stock solution. Ensure the container
is appropriately labeled with the compound name, concentration, solvent, and date.

o Experimental Use: Carry out the experiment following the established protocol. Avoid direct
contact with the solution.

o Decontaminate Workspace: After use, decontaminate all surfaces and equipment with an
appropriate solvent and then soap and water.

e Segregate Waste: Collect all waste materials, including contaminated gloves, pipette tips,
and excess solutions, in a designated and clearly labeled hazardous waste container.

o Dispose of Waste: Arrange for the disposal of chemical waste through your institution's
environmental health and safety office. Do not pour chemical waste down the drain.

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of single-
use items in the appropriate waste stream. Wash hands thoroughly after removing gloves.

Disposal Plan

Proper disposal of Tyrosinase-IN-19 and associated waste is critical to prevent environmental
contamination and ensure laboratory safety.
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» Solid Waste: Collect unused Tyrosinase-IN-19 powder and any materials used for cleaning
up spills (e.g., absorbent pads, contaminated wipes) in a sealed, labeled container for solid
chemical waste.

» Liquid Waste: Unused solutions of Tyrosinase-IN-19 should be collected in a labeled, sealed
container for liquid hazardous waste. Do not mix with incompatible waste streams.

o Contaminated Sharps: Needles, syringes, or other sharps that have come into contact with
Tyrosinase-IN-19 must be disposed of in a designated sharps container.

» Disposal Procedures: All waste must be disposed of in accordance with local, state, and
federal regulations. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance on waste pickup and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12368363?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

